Cas no 103683-19-8 (1-Octadecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt)

• Product name: 1-Octadecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt
• CAS No: 103683-19-8
• MF: C₂₇H₅₆N₂O₄S
• MW: 504.81000
• CID: 125782
• PubChem ID: 2724494

1-Octadecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt
• AMMONIUM SULFOBETAINE-2, TECH., 90
• Ammonium sulfobetaine-2,tech.
• AMMONIUM SULFOBETAINE-2.,90
• Ammoniumsulairetaine-2tech.
• AMMONIUM SULFOBETAINE-2., 90
• Ammoniumsulairetaine-2tech.90%
• Ammonium sulfobetaine-2,90%,tech.
• Ammonium sulfobetaine-2, tech., 90%
• Ammonium sulfobetaine-2, 2.5% solution in water
• AKOS015903921
• 3-[acetyl-[2-[dimethyl(octadecyl)azaniumyl]ethyl]amino]propane-1-sulfonate
• Ammonium sulfobetaine-2,tech.,90
• 103683-19-8

• Inchi： InChI=1S/C27H56N2O4S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-29(3,4)25-23-28(27(2)30)22-21-26-34(31,32)33/h5-26H2,1-4H3
• InChI Key： RHUVRHBLSZCMHE-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCN(C)(C)CCN(CCCS(=O)(=O)[O-])C(C)=O

Computed Properties

• Exact Mass: 504.39600
• Monoisotopic Mass: 504.396
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 23
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 85.9A^2

Experimental Properties

• Color/Form: Not available
• PSA: 85.89000
• LogP: 7.18890
• Solubility: Not available